Cas no 1806432-77-8 (2-Ethoxy-3-methylphenylhydrazine)

• Product Name: 2-Ethoxy-3-methylphenylhydrazine
• CAS No: 1806432-77-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4934526
• Update Time: 2025-06-03

2-Ethoxy-3-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-methylphenylhydrazine

• Inchi： 1S/C9H14N2O/c1-3-12-9-7(2)5-4-6-8(9)11-10/h4-6,11H,3,10H2,1-2H3
• InChI Key： PCWXDKSWKDPJOL-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3

Additional information on 2-Ethoxy-3-methylphenylhydrazine

Comprehensive Analysis of 2-Ethoxy-3-methylphenylhydrazine (CAS No. 1806432-77-8): Properties, Applications, and Industry Insights

In the realm of fine chemicals and specialized intermediates, 2-Ethoxy-3-methylphenylhydrazine (CAS No. 1806432-77-8) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its ethoxy and methyl substituents on a phenylhydrazine backbone, serves as a critical building block in pharmaceutical synthesis, agrochemical formulations, and advanced material research. Its molecular formula, C₉H₁₄N₂O, and precise chemical structure contribute to its reactivity and functional utility.

The growing demand for custom synthesis intermediates like 2-Ethoxy-3-methylphenylhydrazine aligns with trends in green chemistry and sustainable manufacturing. Researchers frequently inquire about its synthesis pathway, purity standards, and handling protocols, reflecting broader industry concerns about efficiency and safety. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its identity and quality, ensuring compliance with regulatory frameworks like REACH and GMP.

One of the most searched questions regarding this compound revolves around its role in heterocyclic compound synthesis. The hydrazine moiety in 2-Ethoxy-3-methylphenylhydrazine enables cyclization reactions, making it invaluable for constructing pyrazole and indazole derivatives—key scaffolds in drug discovery. Recent studies highlight its use in developing kinase inhibitors and antioxidant agents, addressing contemporary needs in oncology and neurodegenerative disease research.

From an industrial perspective, suppliers emphasize batch-to-batch consistency and scalability as critical factors. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and solubility profile (moderate in organic solvents like ethanol and DMSO) are frequently discussed in technical datasheets. Moreover, its stability under pH variations and thermal stress is a recurring topic in stability studies, particularly for formulation scientists.

Emerging applications in material science further expand the relevance of CAS 1806432-77-8. Its incorporation into conductive polymers and coordination complexes demonstrates cross-disciplinary potential. As industries prioritize bio-based alternatives, the derivatization potential of this phenylhydrazine derivative offers a pathway to eco-friendly functional materials.

To address common queries from synthetic chemists: The compound’s reaction selectivity can be enhanced through optimized catalysts, while its purification methods often involve recrystallization or column chromatography. Regulatory documentation, including SDS and COA, should always accompany procurement to ensure traceability and compliance.

In conclusion, 2-Ethoxy-3-methylphenylhydrazine exemplifies the intersection of innovation and practicality in modern chemistry. With its multifaceted applications and alignment with high-value research areas, this compound continues to inspire advancements across scientific and industrial domains.